2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide

• IUPAC Name: 2-(7-hydroxy-2-oxochromen-4-yl)acetohydrazide
• InChI: InChI=1S/C11H10N2O4/c12-13-10(15)3-6-4-11(16)17-9-5-7(14)1-2-8(6)9/h1-2,4-5,14H,3,12H2,(H,13,15)
• InChI Key: KWLDTBYBGCSLDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)OC(=O)C=C2CC(=O)NN
• Molecular Formula: C11H10N2O4
• DSSTOX Substance ID: DTXSID301193839
• Molecular Weight: 234.21 g/mol
• CAS RN: 15991-14-7

Description

“2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide” is a compound that belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one).

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of 2-oxo-2H-chromen-7-yl 4-chlorobenzoate was achieved by the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane using a slight excess of triethylamine.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using various spectroscopic tools including mass spectrometry, IR, UV–Vis, 1D, and 2D NMR spectroscopy. The benzene ring is oriented at an acute angle relative to the planar coumarin system. This conformation is stabilized by an intramolecular C—H…O hydrogen bond, which closes a five-membering ring.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the synthesis of 2-oxo-2H-chromen-7-yl 4-chlorobenzoate involved an O-acylation reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the spectral properties of ethyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate were studied using NMR investigations, UV/Vis, IR, and luminescence spectral properties.

Scientific Research Applications

Organic Synthesis

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Anticancer Applications

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Antimicrobial Applications

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Antiviral Applications

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Fluorescence Sensors

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Optical Applications

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Anticonvulsant Applications

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Cytoprotective Effect

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Mechanism of Action

Target of Action

Similar compounds, such as coumarin-based derivatives, have been reported to have a wide range of biological targets due to their diverse pharmacological activities . These targets include various enzymes, receptors, and cellular structures involved in processes such as inflammation, microbial infection, convulsion, and cancer .

Mode of Action

For instance, they can inhibit enzyme activity, block receptors, or interfere with cellular structures, leading to various biological effects . The specific interactions and resulting changes would depend on the particular target involved.

Biochemical Pathways

For example, they can affect the pathways involved in inflammation, microbial infection, convulsion, and cancer . The downstream effects of these pathway alterations would depend on the specific pathway and the nature of the interaction.

Result of Action

Similar compounds have been reported to exhibit a range of effects, including anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, antiviral, and anticancer activities . These effects result from the compound’s interactions with its targets and the subsequent alterations in biochemical pathways.

Future Directions

Future research could focus on further elucidating the biological activities of “2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetohydrazide” and its derivatives, as well as exploring its potential applications in various fields such as medicinal chemistry, bioorganic chemistry, and materials science.